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Compound Name: Lanraplenib monosuccinate

Cat. No.: B3028267 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lanraplenib (formerly GS-9876) is a potent and selective, orally active inhibitor of Spleen

Tyrosine Kinase (SYK).[1][2] SYK is a non-receptor cytoplasmic tyrosine kinase that plays a

crucial role in mediating immunoreceptor signaling in various cell types implicated in

inflammatory and autoimmune diseases.[3] It is integral to the signaling pathways of the B cell

receptor (BCR), Fc receptors on myeloid cells, and other immunoreceptors.[3][4] Lanraplenib

has demonstrated efficacy in preclinical models of autoimmune diseases, such as lupus

nephritis, by inhibiting B cell maturation and activation.[4][5] These application notes provide

detailed protocols for in vitro assays to characterize the activity of Lanraplenib
monosuccinate.

Mechanism of Action
Upon engagement of immunoreceptors like the BCR, SRC family kinases phosphorylate

Immunoreceptor Tyrosine-based Activation Motifs (ITAMs).[3] This leads to the recruitment and

activation of SYK, which then autophosphorylates and phosphorylates downstream effector

molecules.[3] This cascade activates multiple signaling pathways, including

Phosphatidylinositol 3-kinase (PI3K), Bruton's Tyrosine Kinase (BTK), and Mitogen-Activated

Protein Kinase (MAPK) pathways, ultimately leading to cellular responses such as activation,

proliferation, and cytokine production.[3] Lanraplenib selectively binds to the ATP-binding
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pocket of SYK, inhibiting its kinase activity and thereby blocking these downstream signaling

events.[3]

Signaling Pathway of Lanraplenib Inhibition
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Lanraplenib Mechanism of Action

Cell Membrane

Cytoplasm

B Cell Receptor
(BCR)

SRC Family
Kinases

Ligand Binding

SYK

Phosphorylates ITAMs
& Recruits SYK

Downstream Signaling
(PI3K, BTK, MAPK)

Activates

Lanraplenib

Inhibits

Cellular Responses
(Activation, Proliferation,

Cytokine Release)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


B Cell Activation Assay Workflow

Preparation

Treatment and Stimulation

Analysis

Isolate PBMCs from
whole blood

Pre-incubate PBMCs
with Lanraplenib

Prepare serial dilutions
of Lanraplenib

Stimulate with anti-IgM

Stain for B cell and
activation markers

(e.g., CD19, CD69, CD86)

Acquire data using
flow cytometry

Analyze marker expression
on B cells and
calculate EC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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